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Compound of Interest

1,4-Bis(3,4-
Compound Name: dicarboxyphenoxy)benzene
dianhydride
Cat. No.: B099464
\ v

Veroffentlichungsleitfaden fur Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung

Polyimide (PI) sind eine Klasse von Hochleistungspolymeren, die fir ihre aul3ergewohnliche
thermische Stabilitat, mechanische Festigkeit und hervorragenden elektrischen
Isoliereigenschaften bekannt sind.[1][2][3] Diese Eigenschaften machen sie zu unverzichtbaren
Materialien in der Mikroelektronik, Luft- und Raumfahrt und anderen technologisch
fortschrittlichen Bereichen.[4][5] Die dielektrischen Eigenschaften von Polyimiden,
insbesondere ihre Dielektrizitatskonstante und ihr dielektrischer Verlustfaktor, werden
malfigeblich durch die molekulare Struktur der Monomere bestimmt, aus denen sie synthetisiert
werden.[6] Dieser Leitfaden bietet einen objektiven Vergleich der dielektrischen Eigenschaften
von Polyimiden, die aus verschiedenen aromatischen Dianhydriden abgeleitet sind, und sttitzt
sich dabei auf experimentelle Daten aus der wissenschaftlichen Literatur.

Die Wahl des Dianhydrids hat einen signifikanten Einfluss auf die dielektrischen Eigenschaften
des resultierenden Polyimids. Dies ist auf Unterschiede in der Polaritat, dem freien Volumen
und der Kettenpackungsdichte zurtickzufiihren, die durch die verschiedenen chemischen
Strukturen der Dianhydride entstehen. Im Allgemeinen flihren Dianhydride mit flexiblen
Brickengruppen, wie Etherbindungen, oder volumindsen Seitengruppen, wie Fluorgruppen, zu
Polyimiden mit niedrigeren Dielektrizitatskonstanten.[7][8]
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Quantitative Daten zu dielektrischen Eigenschaften

Die folgende Tabelle fasst die dielektrischen Eigenschaften von Polyimiden zusammen, die aus
verschiedenen Dianhydriden in Kombination mit verschiedenen Diaminen synthetisiert wurden.
Die Daten wurden aus mehreren wissenschatftlichen Publikationen zusammengetragen, um
einen vergleichenden Uberblick zu ermoglichen.
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drid
(BPADA)

4,4
(Hexafluori
sopropylide
n)diphthals
aureanhydr
id (6FDA)

HFBODA 2.63 10 GHz 3.72x10% 10GHz [8]

Hinweis: Die dielektrischen Eigenschaften kbnnen je nach den spezifischen
Synthesebedingungen, der Filmdicke und den Messparametern variieren.

Experimentelle Protokolle
Synthese von Polyimiden (Zweistufige Methode)

Die gangigste Methode zur Synthese von Polyimiden ist ein zweistufiges Verfahren, das die
Bildung einer Poly(amidséaure)-Vorstufe und deren anschlie3ende Imidisierung umfasst.[9][12]

o Herstellung der Poly(amidséaure)-Lésung:

o In einem trockenen, mit Stickstoff gespulten Dreihalskolben wird das Diamin in einem
aprotischen polaren Losungsmittel wie N,N-Dimethylacetamid (DMAc) oder N-Methyl-2-
pyrrolidon (NMP) gel6st.[9]

o Unter Ruhren und Kihlen im Eisbad wird eine dquimolare Menge des Dianhydrids
portionsweise zugegeben.[11]

o Die Reaktion wird bei Raumtemperatur fir mehrere Stunden unter Stickstoffatmosphéare
fortgesetzt, bis eine viskose Poly(amidsaure)-Losung entsteht.[1]

o Herstellung des Polyimid-Films und thermische Imidisierung:

o Die Poly(amidsaure)-Losung wird auf ein sauberes Substrat (z. B. eine Glasplatte)
gegossen, um einen Film gleichmaRiger Dicke zu erzeugen.[2]
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o Der Film wird in einem Vakuumofen einem stufenweisen Heizprogramm unterworfen, um
das Lésungsmittel zu entfernen und die Imidisierung durchzufuhren. Ein typisches
Heizprofil ist: 100 °C fir 1 Stunde, 200 °C fur 1 Stunde und 300 °C fir 1 Stunde.[13]

o Nach dem Abkuhlen auf Raumtemperatur wird der Polyimid-Film vorsichtig vom Substrat

abgelost.

Messung der dielektrischen Eigenschaften

Die Messung der dielektrischen Konstante und des dielektrischen Verlusts von Polyimid-Filmen
erfolgt typischerweise gemald der Norm ASTM D150.[4][14]

e Probenvorbereitung:

o Auf beiden Seiten des Polyimid-Films werden runde Metallelektroden (typischerweise
Gold oder Aluminium) durch Sputtern oder Aufdampfen aufgebracht.[3] Der Durchmesser
der Elektroden ist fur die Berechnung der Kapazitat entscheidend.

o Messaufbau:

o Die vorbereitete Probe wird zwischen zwei Elektroden eines Prazisions-LCR-Meters oder
eines Impedanzanalysators platziert.[3][15]

e Messdurchfiihrung:

o Die Kapazitat (C) und der dielektrische Verlust (tan d) der Probe werden tber einen
bestimmten Frequenzbereich (z. B. 1 kHz bis 1 MHz oder im GHz-Bereich) gemessen.[3]
[16]

o Die Dielektrizitatskonstante (er oder Dk) wird aus der gemessenen Kapazitat, der
Filmdicke (d) und der Elektrodenflache (A) unter Verwendung der folgenden Formel
berechnet: er = (C * d) / (0 * A) wobei €o die Permittivitat des freien Raums ist (8,854 x
10-12 F/m).[3]

Diagramme
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Abbildung 1: Logischer Arbeitsablauf fir den Vergleich von Polyimiden.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b099464+#dielectric-property-comparison-of-
polyimides-derived-from-various-dianhydrides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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